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Compound of Interest

Compound Name: UniPR1449

Cat. No.: B12377551

This guide provides a detailed performance comparison of the novel therapeutic agent
UniPR1449 against other alternatives, supported by comprehensive experimental data. The
information is intended for researchers, scientists, and professionals involved in drug
development and cancer biology.

The EGFR Signaling Pathway and Therapeutic
Intervention

The Epidermal Growth Factor Receptor (EGFR) is a crucial transmembrane protein that
regulates key cellular processes such as proliferation, survival, and differentiation.[1][2]
Dysregulation of the EGFR signaling cascade is a well-established driver in the progression of
various cancers.[2][3] Upon ligand binding, EGFR dimerizes and undergoes
autophosphorylation of tyrosine residues in its intracellular domain.[2][4] These phosphorylated
sites then act as docking stations for adaptor proteins, which in turn activate downstream
signaling pathways, primarily the RAS-RAF-MEK-ERK and the PISK-AKT pathways, both of
which are critical for cell proliferation and survival.[2][4][5]

Small molecule inhibitors that target the kinase activity of EGFR have emerged as a significant
class of anti-cancer drugs.[6] This guide focuses on characterizing UniPR1449, a novel EGFR
inhibitor, by comparing its performance with the established first-generation inhibitor, Gefitinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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